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The fundamental properties of picoxystrobin that influence its environmental behavior are summarized in

the table below.

Property Value
Conditions /
Notes

Implications

Water Solubility [1] 3.1 mg/L Low (at 20°C,
pH 7)

Low potential for leaching, but high
mobility if dissolved.

Vapor Pressure [1] Data missing - -

Octanol-Water Partition
Coefficient (Log KOW) [1]

3.6 High (at 20°C,

pH 7)

High potential to adsorb to soil and

organic matter; may bioaccumulate.

Henry's Law Constant [1] Data missing - -

Melting Point [1] 75 °C - -

Molecular Formula [1] C₁₈H₁₆F₃NO₄ - -

Molecular Mass [1] 367.32 g/mol - -
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Environmental Fate and Regulatory Concerns

Picoxystrobin's movement and transformation in the environment lead to specific regulatory concerns,

particularly in the European Union.

Transformation and Metabolites: Picoxystrobin breaks down in the environment into several

metabolites, including IN-QDY62, IN-QDY63, and IN-QDK50 [2] [3].
Groundwater Contamination: Modeling for EU registration indicated that for all representative uses

on cereals, these toxicologically relevant metabolites were predicted to exceed the 0.1 μg/L
parametric drinking water limit in groundwater under a majority of the modeled scenarios. This was

identified as a critical area of concern [2] [3].
Ecotoxicological Risks: A high risk could not be excluded for aquatic organisms, earthworms, and

earthworm-eating mammals, primarily due to the metabolite IN-QDY63. The risk assessment for fish-
eating birds and mammals could not be finalized due to a lack of data [2] [3].

Regulatory Status in the EU: As of the 2016 peer review, picoxystrobin was not approved for use
in the European Union under Regulation (EC) No 1107/2009 [1]. In contrast, it has established

tolerances (MRLs) in the United States for residues on various commodities [4].

Framework for Environmental Fate Testing

While the search results do not provide detailed, step-by-step laboratory protocols for picoxystrobin

specifically, they outline the mandatory studies required for regulatory assessment. The following table lists

these required studies based on U.S. EPA guidelines [5].

Study Type
Guideline
Number

Use Pattern
Test
Substance

Hydrolysis 835.2120 Terrestrial, Aquatic, etc. TGAI or PAIRA

Photodegradation in Water 835.2240 Terrestrial, Aquatic TGAI or PAIRA

Photodegradation on Soil 835.2410 Terrestrial, Forestry TGAI or PAIRA

Aerobic Soil Metabolism 835.4100 Terrestrial, Greenhouse,

etc.

TGAI or PAIRA

Anaerobic Soil Metabolism 835.4200 Terrestrial TGAI or PAIRA

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11847985/
https://mfds.go.kr/eng/brd/m_60/view.do?seq=70570&srchFr=&srchTo=&srchWord=&srchTp=&itm_seq_1=0&itm_seq_2=0&multi_itm_seq=0&company_cd=&company_nm=&page=496
https://pmc.ncbi.nlm.nih.gov/articles/PMC11847985/
https://mfds.go.kr/eng/brd/m_60/view.do?seq=70570&srchFr=&srchTo=&srchWord=&srchTp=&itm_seq_1=0&itm_seq_2=0&multi_itm_seq=0&company_cd=&company_nm=&page=496
https://pmc.ncbi.nlm.nih.gov/articles/PMC11847985/
https://mfds.go.kr/eng/brd/m_60/view.do?seq=70570&srchFr=&srchTo=&srchWord=&srchTp=&itm_seq_1=0&itm_seq_2=0&multi_itm_seq=0&company_cd=&company_nm=&page=496
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/527.htm
https://www.federalregister.gov/documents/2018/08/10/2018-17192/picoxystrobin-pesticide-tolerances
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-E/part-158/subpart-N/section-158.1300
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Type
Guideline
Number

Use Pattern
Test
Substance

Aerobic Aquatic Metabolism 835.4300 Terrestrial, Aquatic,

Forestry

TGAI or PAIRA

Anaerobic Aquatic Metabolism 835.4400 Terrestrial, Aquatic,

Forestry

TGAI or PAIRA

Leaching &
Adsorption/Desorption

835.1230 /

835.1240

Terrestrial, Aquatic, etc. TGAI or PAIRA

Laboratory Volatility 835.1410 Conditionally Required TEP

Terrestrial Field Dissipation 835.6100 Terrestrial, Residential
Outdoor

TEP

Aquatic Field Dissipation 835.6200 Aquatic TEP

TGAI = Technical Grade of the Active Ingredient; PAIRA = Pure Active Ingredient Radio-labeled; TEP =

Typical End-use Product [5]

Experimental Workflow for Fate Assessment

The process for conducting an environmental fate assessment, as derived from regulatory requirements, can

be visualized as a multi-stage workflow. The diagram below outlines the key phases from initial planning to

final risk characterization.
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Define Assessment Scope

Characterize Physicochemical Properties

Identify required data
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Use properties to
inform study design

Perform Mobility Studies

Identify key metabolites
for tracking

Validate with Field Studies
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field behavior

Exposure & Risk Modeling

Input dissipation data
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Interpret model results
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The workflow for environmental fate assessment moves from lab studies to field validation and risk

modeling [2] [5] [6].

Microbial Biodegradation Potential

Although not a standard regulatory test, research on strobilurin fungicides suggests potential for microbial

biodegradation.

Evidence from a Related Compound: A study on azoxystrobin (a similar strobilurin fungicide)

identified a bacterial strain, Ochrobactrum anthropi SH14, capable of using it as a carbon source.
This strain was also shown to degrade other strobilurins, including picoxystrobin (76.6%
degradation) under controlled laboratory conditions [7].
Methodology Overview: The general methodology involved [7]:

Isolation & Enrichment: Culturing microbes from contaminated soil in a Mineral Salt Medium
(MSM) with the fungicide as the sole carbon source.

Identification: Characterizing the isolated strain using 16S rDNA sequencing.
Degradation Assay: Inoculating MSM with the strain and monitoring compound concentration

over time via HPLC.
Pathway Identification: Using techniques like LC-MS to identify intermediate metabolites and

propose a degradation pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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